Cas no 338423-83-9 ((4-Chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone)

• Product Name: (4-Chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone
• CAS No: 338423-83-9
• MF: C₂₂H₁₅ClO₃S
• MW: 394.870703935623
• CID: 5195171
• Update Time: 2025-07-23

(4-Chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone Chemical and Physical Properties

Names and Identifiers

• (4-CHLOROPHENYL)(3-[(PHENYLSULFINYL)METHYL]-1-BENZOFURAN-2-YL)METHANONE
• 3-[(benzenesulfinyl)methyl]-2-(4-chlorobenzoyl)-1-benzofuran
• Methanone, (4-chlorophenyl)[3-[(phenylsulfinyl)methyl]-2-benzofuranyl]-
• (4-chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone
• [3-(benzenesulfinylmethyl)-1-benzofuran-2-yl]-(4-chlorophenyl)methanone
• SMR000169811
• Oprea1_195908
• MLS000325531
• HMS2457F23
• (4-Chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone

• Inchi： 1S/C22H15ClO3S/c23-16-12-10-15(11-13-16)21(24)22-19(18-8-4-5-9-20(18)26-22)14-27(25)17-6-2-1-3-7-17/h1-13H,14H2
• InChI Key： OZTLQJDFFQOGRJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(CS(C2C=CC=CC=2)=O)C2C=CC=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 540
• XLogP3: 5.3
• Topological Polar Surface Area: 66.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone

Introduction to (4-Chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone (CAS No. 338423-83-9)

(4-Chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone, with the CAS number 338423-83-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate aromatic and heterocyclic framework, which makes it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a chlorophenyl ring, a phenylsulfinylmethyl moiety, and a benzofuran core, endows this molecule with unique chemical properties that are of great interest to researchers.

The structural complexity of (4-Chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone suggests potential applications in the development of novel therapeutic agents. Specifically, the benzofuran scaffold is well-known for its role in various bioactive molecules, while the phenylsulfinyl group can contribute to enhanced binding affinity and selectivity in biological targets. These features make this compound an attractive scaffold for designing molecules with improved pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that compounds containing the benzofuran moiety often exhibit significant interactions with biological targets, making them valuable candidates for further investigation. For instance, derivatives of benzofuran have been explored for their potential in treating neurological disorders, inflammatory diseases, and even certain types of cancer.

The 4-Chlorophenyl substituent in this compound adds another layer of complexity, as halogenated aromatic compounds are known to exhibit diverse biological activities. Chlorophenyl groups can influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. This has led to extensive research into halogenated aromatic compounds as pharmacophores in drug development.

In addition to its structural features, the presence of the phenylsulfinylmethyl group is particularly noteworthy. Sulfinylmethyl groups are often incorporated into drug candidates due to their ability to enhance solubility and metabolic stability. Furthermore, they can serve as handles for further chemical modifications, allowing researchers to fine-tune the pharmacological properties of the molecule.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional scaffolds like those found in (4-Chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone. These scaffolds offer a balance between structural complexity and functional diversity, making them ideal for exploring new therapeutic avenues. For example, recent studies have demonstrated that combining different pharmacophoric elements can lead to the development of drugs with enhanced efficacy and reduced side effects.

The benzofuran core of this compound is particularly interesting from a synthetic perspective. Benzofurans are versatile intermediates that can be easily modified through various chemical reactions. This flexibility allows chemists to explore a wide range of structural modifications, enabling the discovery of novel bioactive compounds. Additionally, benzofurans have been shown to exhibit significant biological activity across multiple therapeutic areas, including cardiovascular disease, neurodegenerative disorders, and infectious diseases.

The role of computational methods in drug discovery cannot be overstated. Advanced computational techniques have revolutionized the way researchers identify and optimize lead compounds. By leveraging computational tools such as molecular docking and virtual screening, scientists can rapidly evaluate the potential biological activity of thousands of compounds. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods.

In conclusion, (4-Chlorophenyl){3-[(phenylsulfinyl)methyl]-1-benzofuran-2-yl}methanone represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its potential applications in various therapeutic areas make it a promising candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.